Cas no 331459-77-9 (4-Fluoro-2-nitrophenyl 4-nitrobenzenecarboxylate)

• Product Name: 4-Fluoro-2-nitrophenyl 4-nitrobenzenecarboxylate
• CAS No: 331459-77-9
• CID: 4646440
• Update Time: 2025-06-09

4-Fluoro-2-nitrophenyl 4-nitrobenzenecarboxylate Chemical and Physical Properties

Names and Identifiers

• 4-FLUORO-2-NITROPHENYL 4-NITROBENZENECARBOXYLATE
• Phenol, 4-fluoro-2-nitro-, 1-(4-nitrobenzoate)
• 4-Fluoro-2-nitrophenyl 4-nitrobenzenecarboxylate

Additional information on 4-Fluoro-2-nitrophenyl 4-nitrobenzenecarboxylate

Comprehensive Overview of 4-Fluoro-2-nitrophenyl 4-nitrobenzenecarboxylate (CAS No. 331459-77-9)

4-Fluoro-2-nitrophenyl 4-nitrobenzenecarboxylate (CAS No. 331459-77-9) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical intermediates, agrochemical research, and material science. This compound, characterized by its unique nitro and fluoro functional groups, is widely utilized in synthetic chemistry due to its reactivity and versatility. Its molecular structure, featuring a 4-nitrobenzenecarboxylate moiety linked to a 4-fluoro-2-nitrophenyl group, makes it a valuable building block for advanced chemical synthesis.

In recent years, the demand for 4-Fluoro-2-nitrophenyl 4-nitrobenzenecarboxylate has surged, particularly in the development of novel pharmaceutical intermediates and agrochemicals. Researchers are increasingly exploring its potential in creating high-performance materials, such as liquid crystals and polymers, which are essential for modern electronics and coatings. The compound's nitro groups contribute to its electron-withdrawing properties, making it a candidate for applications in organic electronics and photovoltaic materials.

One of the most frequently asked questions about CAS No. 331459-77-9 revolves around its synthesis and purification methods. The compound is typically synthesized through esterification reactions involving 4-nitrobenzoic acid and 4-fluoro-2-nitrophenol, followed by careful purification to ensure high purity. Its stability under various conditions makes it suitable for long-term storage and transportation, which is critical for industrial applications. Additionally, its compatibility with other aromatic compounds and heterocycles expands its utility in multi-step synthetic pathways.

The growing interest in sustainable chemistry and green synthesis has also placed 4-Fluoro-2-nitrophenyl 4-nitrobenzenecarboxylate in the spotlight. Researchers are investigating eco-friendly catalytic systems and solvent-free reactions to minimize environmental impact while maintaining high yields. This aligns with global trends toward green chemistry and the reduction of hazardous waste in chemical manufacturing. Furthermore, the compound's potential role in bioconjugation and drug delivery systems is being explored, highlighting its relevance in cutting-edge biomedical research.

From a commercial perspective, CAS No. 331459-77-9 is available through specialized chemical suppliers, often in bulk quantities for industrial use. Quality control measures, such as HPLC and NMR spectroscopy, are employed to verify its purity and consistency. The compound's MSDS (Material Safety Data Sheet) provides detailed information on handling, storage, and disposal, ensuring compliance with international safety standards. As the chemical industry evolves, 4-Fluoro-2-nitrophenyl 4-nitrobenzenecarboxylate is expected to play a pivotal role in the development of next-generation materials and therapeutics.

In conclusion, 4-Fluoro-2-nitrophenyl 4-nitrobenzenecarboxylate (CAS No. 331459-77-9) is a multifaceted compound with broad applications in research and industry. Its unique chemical properties, combined with its adaptability to modern synthetic techniques, make it a valuable asset for scientists and engineers alike. As advancements in organic synthesis and material science continue, this compound is poised to remain at the forefront of innovation, addressing the challenges of tomorrow's technological landscape.